
dicopper chloride trihydroxide CAS number and
safety data

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Dicopper chloride trihydroxide

CAS No.: 1306-85-0

Cat. No.: B1250067

Get Quote

An In-depth Technical Guide to Dicopper Chloride Trihydroxide: CAS Number and Safety

Profile

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dicopper chloride trihydroxide, also known as tribasic copper chloride (TBCC), copper

oxychloride, or copper hydroxychloride, is an inorganic compound with the chemical formula

Cu₂(OH)₃Cl.[1] It is a green or dark green crystalline powder that is practically insoluble in

water but soluble in dilute acids and ammonia water.[2] This compound is registered under the

CAS (Chemical Abstracts Service) number 1332-65-6.[2][3][4][5] Due to its fungicidal

properties, it finds extensive use in agriculture to protect crops from various plant diseases.[4] It

is also utilized as a wood preservative, a biocide in antifouling paints for marine applications,

and as a blue/green coloring agent in pyrotechnics.[1][4] Given its widespread application and

inherent toxicity, a thorough understanding of its safety profile is critical for professionals

handling this substance.
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Physicochemical and Safety Data
The following table summarizes the key quantitative data for dicopper chloride trihydroxide,

compiled from various safety data sheets and chemical information resources.

Parameter Value Citations

CAS Number 1332-65-6 [6][3][5]

EC Number 215-572-9 [6][3][5]

Molecular Formula
Cu₂(OH)₃Cl / Cl₂Cu₄H₃O₃

(hydrated form)
[6][5]

Molecular Weight 213.57 g/mol [6][2]

Appearance
Green or dark green crystalline

powder
[6][2][4]

Density 3.75 - 3.78 g/cm³ [6][7]

Solubility in Water Practically insoluble [6][7]

Decomposition Point Decomposes at 300°C [8]

Oral LD₅₀ (Rat) 700 - 800 mg/kg [7]

Dermal LD₅₀ (Rat) >2000 mg/kg [7]

Inhalation LC₅₀ (Rat) >30 mg/L [7]

UN Number 2775 / 3077 [6][7]

Hazard Class 6.1 / 9 [6][7]

Packing Group I, II, or III [6][7]

Hazard Identification and Classification
Dicopper chloride trihydroxide is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Acute Toxicity, Oral (Category 3): Toxic if swallowed.[3][9]
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Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[3][9]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1): Very toxic to aquatic life.

[3][9]

Hazardous to the Aquatic Environment, Chronic Hazard (Category 1): Very toxic to aquatic

life with long lasting effects.[3][9]

GHS Hazard Statements:

H301: Toxic if swallowed.[3][9]

H332: Harmful if inhaled.[3][9]

H400: Very toxic to aquatic life.[3][9]

H410: Very toxic to aquatic life with long lasting effects.[3][9]

Signal Word: Danger[9]

Experimental Protocols
The toxicological data presented, such as LD₅₀ (Lethal Dose, 50%) and LC₅₀ (Lethal

Concentration, 50%) values, are derived from standardized acute toxicity studies conducted on

laboratory animals, typically rats, as specified in regulatory guidelines (e.g., OECD Test

Guidelines). The detailed experimental protocols for the specific values cited in the safety data

sheets are proprietary and not publicly available.

However, a general methodology for an Acute Oral Toxicity (LD₅₀) Study involves the following

key steps:

Animal Selection: Healthy, young adult laboratory rats of a specific strain are chosen and

acclimatized to the laboratory conditions.

Dose Preparation: The test substance (dicopper chloride trihydroxide) is prepared at

various concentrations, typically in a suitable vehicle like water or oil.
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Administration: A single dose of the substance is administered to several groups of animals

by oral gavage. A control group receives only the vehicle.

Observation: The animals are observed for a set period (e.g., 14 days) for signs of toxicity,

morbidity, and mortality. Observations include changes in skin, fur, eyes, and behavior. Body

weight is recorded periodically.

Data Analysis: The mortality data is statistically analyzed to determine the dose that is lethal

to 50% of the test population (the LD₅₀ value).

Necropsy: A gross necropsy is performed on all animals at the end of the observation period

to identify any pathological changes.

Safety and Handling Procedures
Personal Protective Equipment (PPE) and Engineering
Controls
Handling should occur in a well-ventilated area, preferably within a chemical fume hood.[6]

Appropriate PPE includes safety glasses, suitable protective gloves, and a lab coat.[6][7] In

case of insufficient ventilation or potential for dust generation, approved respiratory equipment

should be worn.[8]

First Aid Measures
A standardized first aid response workflow is crucial when handling this compound.
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Exposure Event

Initial Assessment & Action

First Aid Response

Medical Attention

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Administer oxygen if needed.

Remove contaminated clothing.
Wash skin with soap & water.

Rinse with running water
for at least 10-20 minutes.

Rinse mouth.
Dilute with 120-240ml milk or water.

DO NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid decision workflow for dicopper chloride trihydroxide exposure.

Spillage and Disposal
In case of a small spill, the material should be carefully collected to avoid generating dust.[6]

The area should then be cleaned. All waste, including contaminated materials, must be
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disposed of as hazardous waste in accordance with local, regional, and national regulations.[9]

Avoid release to the environment.[3][7]

Storage and Stability
Dicopper chloride trihydroxide should be stored in a cool, dry, dark location in a tightly

sealed container.[6] It is stable for at least two years under proper storage conditions.[7] It

should be kept away from incompatible materials such as strong oxidizing agents.[7][8]

Conclusion
Dicopper chloride trihydroxide (CAS No. 1332-65-6) is a compound with significant utility,

particularly in agriculture. However, its classification as toxic if swallowed, harmful if inhaled,

and very toxic to aquatic life necessitates strict adherence to safety protocols. Researchers and

professionals must utilize appropriate engineering controls and personal protective equipment,

be prepared with established first aid procedures, and ensure proper storage and disposal to

mitigate risks to human health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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